Cas no 2171901-63-4 (4-(3-aminoazetidin-3-yl)oxan-4-ol)

• Product Name: 4-(3-aminoazetidin-3-yl)oxan-4-ol
• CAS No: 2171901-63-4
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 6415213
• PubChem ID: 165734294
• Update Time: 2025-06-08

4-(3-aminoazetidin-3-yl)oxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminoazetidin-3-yl)oxan-4-ol
• EN300-1642501
• 2171901-63-4

• Inchi： 1S/C8H16N2O2/c9-7(5-10-6-7)8(11)1-3-12-4-2-8/h10-11H,1-6,9H2
• InChI Key： GSDLNVXRLPUJMU-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CNC1)N

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 67.5Ų

Additional information on 4-(3-aminoazetidin-3-yl)oxan-4-ol

Comprehensive Overview of 4-(3-aminoazetidin-3-yl)oxan-4-ol (CAS No. 2171901-63-4): Properties, Applications, and Research Insights

4-(3-aminoazetidin-3-yl)oxan-4-ol, with the CAS number 2171901-63-4, is a specialized organic compound gaining attention in pharmaceutical and chemical research. This molecule features a unique structural combination of an azetidine ring and a tetrahydropyran (oxane) moiety, making it a valuable intermediate for drug discovery and material science. Its amino-functionalized azetidine core is particularly notable, as this scaffold is increasingly explored in modern medicinal chemistry due to its conformational rigidity and metabolic stability.

Recent studies highlight the growing demand for saturated nitrogen heterocycles like azetidines, driven by their applications in designing kinase inhibitors, GPCR modulators, and antibiotic adjuvants. The presence of both amino and hydroxyl groups in 4-(3-aminoazetidin-3-yl)oxan-4-ol enables diverse derivatization pathways, aligning with current trends in fragment-based drug design (FBDD) and click chemistry applications. Researchers are particularly interested in its potential to improve drug bioavailability and blood-brain barrier penetration – two hot topics in neuropharmacology and oncology drug development.

From a synthetic chemistry perspective, this compound exemplifies the rising importance of stereoselective synthesis in building complex pharmacophores. The 3-aminoazetidine unit poses intriguing challenges for asymmetric synthesis, reflecting broader industry focus on chiral pool strategies and organocatalysis. Analytical characterization of 2171901-63-4 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and 2D NMR, which are frequently searched topics among chemistry professionals troubleshooting compound characterization.

In material science applications, the amphiphilic nature of 4-(3-aminoazetidin-3-yl)oxan-4-ol makes it relevant to supramolecular chemistry and smart material development. Its ability to form hydrogen bonds while maintaining lipophilic character addresses current needs in drug delivery systems and biodegradable polymers. These applications correlate with trending searches about sustainable chemistry solutions and green pharmaceutical excipients.

Quality control protocols for this compound often emphasize residual solvent analysis and polymorph screening, reflecting regulatory concerns in API manufacturing. The pharmaceutical industry's shift toward continuous manufacturing has increased interest in such specialized intermediates, with many researchers investigating their flow chemistry compatibility. Stability studies of 2171901-63-4 under various pH conditions also contribute valuable data for formulation scientists working on oral dosage forms.

Emerging computational approaches like AI-assisted molecular docking and quantum mechanical calculations are being applied to predict the behavior of 4-(3-aminoazetidin-3-yl)oxan-4-ol in biological systems. This aligns with the pharmaceutical industry's digital transformation, where searches for cheminformatics tools and in silico ADMET prediction methods have surged. The compound's balanced logP and TPSA (Topological Polar Surface Area) values make it particularly interesting for virtual screening libraries.

From a commercial standpoint, suppliers of CAS 2171901-63-4 must address growing customer inquiries about scale-up feasibility and regulatory documentation (e.g., Certificate of Analysis, DMF filings). The compound's niche applications in radiopharmaceuticals and PET tracer development have also driven specialized demand, connecting to trending research in theranostics and precision medicine. These aspects position 4-(3-aminoazetidin-3-yl)oxan-4-ol as a noteworthy candidate in next-generation drug discovery pipelines.